![molecular formula C18H19NO4S B2520377 N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)benzamide CAS No. 303093-96-1](/img/structure/B2520377.png)
N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)benzamide, commonly known as DB844, is a novel antimicrobial agent that has gained attention in recent years due to its potential use in treating various infectious diseases. DB844 belongs to the class of thiosemicarbazones, which are known to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi and parasites.
Mechanism of Action
The exact mechanism of action of DB844 is not fully understood, but it is believed to involve inhibition of bacterial DNA synthesis and disruption of membrane integrity. DB844 has also been shown to induce oxidative stress in bacterial cells, leading to cell death.
Biochemical and Physiological Effects:
DB844 has been shown to have low toxicity in vitro and in vivo, with no significant adverse effects on normal human cells. However, it has been reported to cause mild gastrointestinal symptoms in some patients.
Advantages and Limitations for Lab Experiments
DB844 has several advantages over existing antimicrobial agents, including its broad-spectrum activity, low toxicity, and ability to target drug-resistant strains of bacteria. However, its use in clinical settings is limited by its relatively low potency compared to other antimicrobial agents.
Future Directions
Future research on DB844 should focus on improving its potency and efficacy, as well as exploring its potential use in combination therapies with other antimicrobial agents. Additionally, further studies are needed to investigate the long-term safety and tolerability of DB844 in humans.
Synthesis Methods
DB844 can be synthesized through a multi-step process that involves the condensation of 4-methoxybenzaldehyde with thiosemicarbazide, followed by cyclization with chloroacetyl chloride and subsequent reaction with 2-mercaptobenzoic acid. The final product is obtained through purification by column chromatography.
Scientific Research Applications
DB844 has been extensively studied for its antimicrobial properties, particularly against Mycobacterium tuberculosis, the causative agent of tuberculosis. In vitro studies have shown that DB844 exhibits potent activity against drug-resistant strains of M. tuberculosis, making it a promising candidate for the development of new tuberculosis treatments.
properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO4S/c1-23-17-9-7-15(8-10-17)19(16-11-12-24(21,22)13-16)18(20)14-5-3-2-4-6-14/h2-10,16H,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTGPSWJTHYRHEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(C2CCS(=O)(=O)C2)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,1-dioxothiolan-3-yl)-N-(4-methoxyphenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.